Cas no 116389-38-9 ((2-anilino-6-methylpyrimidin-4-yl)methanol)

• Product Name: (2-anilino-6-methylpyrimidin-4-yl)methanol
• CAS No: 116389-38-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 2614602
• PubChem ID: 14327569
• Update Time: 2025-04-21

(2-anilino-6-methylpyrimidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-anilino-6-methylpyrimidin-4-yl)methanol
• 2-anilino-4-hydroxymethyl-6-methylpyrimidine
• SCHEMBL9762820
• 2-anilino-4-hydroxymethyl-6-methyl-pyrimidine
• DTXSID00559008
• ICVNJIFYUVQAIA-UHFFFAOYSA-N
• [6-METHYL-2-(PHENYLAMINO)PYRIMIDIN-4-YL]METHANOL
• 116389-38-9
• (6-Methyl-2-(phenylamino)pyrimidin-4-yl)methanol

• Inchi： 1S/C12H13N3O/c1-9-7-11(8-16)15-12(13-9)14-10-5-3-2-4-6-10/h2-7,16H,8H2,1H3,(H,13,14,15)
• InChI Key： ICVNJIFYUVQAIA-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)N=C(N=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.105862047Da
• Monoisotopic Mass: 215.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58Ų